2-Amino-5-cyano-terephthalic acid dimethyl ester

• Molecular Formula: C11H10N2O4
• Molecular Weight: 234.21 g/mol
• IUPAC Name: dimethyl 2-amino-5-cyanobenzene-1,4-dicarboxylate
• InChI: InChI=1S/C11H10N2O4/c1-16-10(14)7-4-9(13)8(11(15)17-2)3-6(7)5-12/h3-4H,13H2,1-2H3
• InChI Key: WCNDXFTVYUORQQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1C#N)C(=O)OC)N

Description

2-Amino-5-cyano-terephthalic acid dimethyl ester is a useful research compound. Its molecular formula is C11H10N2O4 and its molecular weight is 234.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-5-bromo-terephthalic acid dimethyl ester (15.0 g, 52.1 mmol), zinc (II) cyanide (6.11 g, 52.1 mmol) and tetrakis(triphenylphosphine)palladium (0) (3.0 g, 2.6 mmol) were suspended in DMF (50 ml) and the resultant reaction mixture degassed was purged with argon. The reaction mixture was heated at 120° C. for 30 minutes then concentrated in vacuo. The resultant residue was triturated with hot water (100 ml) and the product collected by filtration to yield the title compound as a dark grey solid (12.0 g, 98%). 1H NMR (d6-DMSO, 400 MHz) 8.11 (1H, s), 7.62 (2H, br s), 7.52 (1H, s), 3.89 (3H, s), 3.85 (3H, s).